Cas no 2306262-32-6 (5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole)

• Product Name: 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole
• CAS No: 2306262-32-6
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• MDL: MFCD31727684
• CID: 5301370
• PubChem ID: 132167367
• Update Time: 2026-03-10

5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-
• 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole

• MDL： MFCD31727684
• Inchi： 1S/C9H13BrN2O/c1-7-6-8(10)12(11-7)9-4-2-3-5-13-9/h6,9H,2-5H2,1H3
• InChI Key： FWJFVRFANIEHHO-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C(Br)=CC(C)=N1

Additional information on 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole

Research Briefing on 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole (CAS: 2306262-32-6) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole (CAS: 2306262-32-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique bromo-methyl-oxane substitution pattern, has demonstrated promising potential in various therapeutic areas, including kinase inhibition and anti-inflammatory applications. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective kinase inhibitor. The oxane-protected pyrazole core was found to interact with ATP-binding sites in specific kinase targets, showing particular affinity for JAK family kinases. The bromo substituent at the 5-position was identified as crucial for maintaining this selectivity, while the oxane group improved metabolic stability compared to unprotected analogs. These findings suggest potential applications in autoimmune disease therapeutics.

Structural-activity relationship (SAR) studies have revealed that modifications to the oxane ring system can significantly alter the compound's pharmacological profile. Research teams at several academic institutions have developed efficient synthetic routes to 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole, with recent optimizations achieving yields exceeding 85% in fewer than four steps from commercially available starting materials. These advances have facilitated broader exploration of the compound's utility in medicinal chemistry programs.

Recent preclinical investigations have demonstrated the molecule's favorable pharmacokinetic properties, including good oral bioavailability (F > 60% in rodent models) and moderate plasma protein binding (∼75%). The compound shows excellent blood-brain barrier penetration in animal models, suggesting potential CNS applications. However, researchers note that the bromine atom may present metabolic challenges that require further optimization in lead development programs.

Emerging applications in chemical biology include the use of 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole as a versatile building block for PROTAC (proteolysis targeting chimera) development. The bromine serves as an effective handle for palladium-catalyzed cross-coupling reactions, allowing conjugation to E3 ligase ligands. Several biotech companies have included derivatives of this compound in their targeted protein degradation pipelines, with preliminary data showing promising degradation efficiency for challenging targets.

Ongoing research is exploring the compound's potential in combination therapies, particularly in oncology. Recent findings suggest synergistic effects when combined with standard chemotherapeutic agents in certain cancer cell lines, possibly through modulation of DNA damage response pathways. These observations warrant further investigation in more complex disease models.

As research progresses, 5-bromo-3-methyl-1-(oxan-2-yl)-1H-pyrazole continues to demonstrate its versatility as both a pharmacological tool and a potential therapeutic agent. Future directions include the development of radiolabeled versions for imaging applications and further optimization of the scaffold to improve selectivity and reduce potential off-target effects. The compound's unique combination of synthetic accessibility and biological activity ensures its continued relevance in chemical biology and drug discovery efforts.